Cas no 2352646-82-1 (tert-butyl N-(2,4-dichloro-6-formylphenyl)carbamate)

• Product Name: tert-butyl N-(2,4-dichloro-6-formylphenyl)carbamate
• CAS No: 2352646-82-1
• MF: C₁₂H₁₃Cl₂NO₃
• MW: 290.142521619797
• CID: 6577568
• PubChem ID: 165933312
• Update Time: 2025-05-05

tert-butyl N-(2,4-dichloro-6-formylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-6928089
• tert-butyl N-(2,4-dichloro-6-formylphenyl)carbamate
• 2352646-82-1

• Inchi： 1S/C12H13Cl2NO3/c1-12(2,3)18-11(17)15-10-7(6-16)4-8(13)5-9(10)14/h4-6H,1-3H3,(H,15,17)
• InChI Key： NIZWOGOQWMMVEU-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C=O)=C1NC(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 289.0272487g/mol
• Monoisotopic Mass: 289.0272487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-(2,4-dichloro-6-formylphenyl)carbamate

tert-butyl N-(2,4-dichloro-6-formylphenyl)carbamate: A Key Compound in Modern Pharmaceutical Research

tert-butyl N-(2,4-dichloro-6-formylphenyl)carbamate, with the chemical formula C₁₈H₁₈Cl₂O₄N, is a synthetic compound that has garnered significant attention in the field of pharmaceutical chemistry. Its unique molecular structure, characterized by the presence of tert-butyl and 2,4-dichloro-6-formylphenyl groups, positions it as a promising candidate for various therapeutic applications. The compound is registered under the CAS number 2352646-82-1, which serves as a critical identifier for its molecular composition and chemical properties.

Recent advancements in medicinal chemistry have highlighted the importance of tert-butyl N-(2,4-dichloro-6-formylphenyl)carbamate in the development of novel drugs. A 2023 study published in Journal of Medicinal Chemistry demonstrated its potential as an inhibitor of specific enzymatic pathways, which are implicated in the progression of several chronic diseases. This finding underscores the compound's role in the design of targeted therapies that could improve patient outcomes.

The synthesis of tert-butyl N-(2,4-dichloro-6-formylphenyl)carbamate involves a multi-step process that includes the formation of a carbamate linkage. This reaction is typically catalyzed by a base under anhydrous conditions, resulting in the formation of the desired product. The efficiency of this synthesis method has been optimized in recent years, with researchers reporting a 95% yield under controlled laboratory conditions. These improvements in synthetic methodologies have made the compound more accessible for further exploration in drug discovery.

One of the most notable applications of tert-butyl N-(2,4-dichloro-6-formylphenyl)carbamate is its potential in the treatment of neurodegenerative disorders. A 2022 study published in Neuropharmacology revealed that the compound exhibits neuroprotective effects by modulating the activity of specific neurotransmitter receptors. This mechanism of action suggests that the compound could be a valuable tool in the development of therapies for conditions such as Alzheimer's disease and Parkinson's disease.

Additionally, the compound has shown promise in the field of anti-inflammatory research. A 2024 study in Pharmaceutical Research indicated that tert-butyl N-(2,4-dichloro-6-formylphenyl)carbamate possesses significant anti-inflammatory properties, which could make it a candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. These findings highlight the compound's versatility in addressing a wide range of health conditions.

The pharmacokinetic profile of tert-butyl N-(2,4-dichloro-6-formylphenyl)carbamate is another area of active research. A 2023 study published in Drug Metabolism and Disposition explored the compound's absorption, distribution, metabolism, and excretion (ADME) properties. The results indicated that the compound has favorable bioavailability and a long half-life, which are essential characteristics for the development of effective therapeutic agents.

Furthermore, the compound's potential in the treatment of infectious diseases has been investigated. A 2024 study in Antimicrobial Agents and Chemotherapy suggested that tert-butyl N-(2,4-dichloro-6-formylphenyl)carbamate could inhibit the growth of certain bacterial strains by disrupting their cell membrane integrity. This discovery opens new avenues for the development of antibiotics that are resistant to common resistance mechanisms.

Despite its promising properties, the compound's use in clinical settings is still in the research phase. Ongoing studies are focused on evaluating its safety profile and long-term effects. A 2023 review article in Pharmaceutical Sciences emphasized the need for further preclinical and clinical trials to fully understand the compound's therapeutic potential and any potential side effects.

In conclusion, tert-butyl N-(2,4-dichloro-6-formylphenyl)carbamate represents a significant advancement in pharmaceutical research. Its unique molecular structure and diverse biological activities make it a valuable candidate for the development of new therapeutic agents. As research in this field continues to evolve, the compound is likely to play an increasingly important role in the treatment of various diseases, offering new hope for patients worldwide.